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Executive Summary

This technical guide provides a comprehensive overview of the safety and handling
precautions for nerolic acid. Intended for an audience of researchers, scientists, and
professionals in drug development, this document synthesizes available data on the
physicochemical properties, toxicological profile, and safe handling practices for this
compound. While nerolic acid has applications in various industries, a thorough understanding
of its potential hazards is crucial for ensuring laboratory and workplace safety. This guide
presents quantitative data in structured tables, details relevant experimental protocols, and
includes visualizations to illustrate key safety workflows. It is important to note that while data is
available for nerolic acid and related compounds, significant gaps in the toxicological data for
pure nerolic acid exist, particularly concerning inhalation toxicity, toxicokinetics, and specific
mechanisms of action.

Chemical and Physical Properties

Nerolic acid, also known as (22)-3,7-dimethylocta-2,6-dienoic acid, is a monoterpenoid
carboxylic acid.[1] A summary of its key chemical and physical properties is provided in Table 1.
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Property

Value

Reference

Chemical Formula

C10H1602

[1]

Molar Mass 168.236 g-mol—1 [1]
CAS Number 4613-38-1 [1]
EC Number 202-058-4 [1]
Appearance Data not available
Odor Data not available
Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

Vapor Pressure

0.2699 mmHg @ 20°C (for a

"Neroli" mixture)

[2]

Toxicological Profile

The toxicological data for nerolic acid is not exhaustive. Some available data is derived from
studies on "Neroli oil" or related compounds like geraniol and nerol, which may not accurately
reflect the properties of pure nerolic acid.

Acute Toxicity

Quantitative data on the acute toxicity of pure nerolic acid is limited. The following table
summarizes available data, some of which pertains to a "Neroli" mixture.
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Route Species Value Remarks Reference
LD50: > 2000
Oral Rat mg/kg bw (for Low oral toxicity [3]
nerol)
LD50: 3,497.85 _
May be harmful if
Rat mg/kg (for a [2]
swallowed
"Neroli" mixture)
LD50: > 2000
) Low dermal
Dermal Rabbit mg/kg bw (for o [3]
toxicity

nerol)

LD50: 2,582.56
mg/kg (for a

"Neroli" mixture)

May be harmful
in contact with

skin

(2]

Inhalation

LC50: 29.10
(units not
specified, for a

"Neroli" mixture)

May be harmful if

inhaled

Irritation and Sensitization

Nerolic acid is classified as a skin and eye irritant.

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Sensitization: Data not available.

Skin Sensitization: May cause an allergic skin reaction.[2]

Other Toxicological Endpoints

Limited data is available for other toxicological endpoints.
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Endpoint Result Reference
Germ Cell Mutagenicity Not classified [2]
Carcinogenicity Not classified [2]
Reproductive Toxicity Not classified [2]

Specific Target Organ Toxicity ] S
_ May cause respiratory irritation
(Single Exposure)

Specific Target Organ Toxicity N
Not classified [2]
(Repeated Exposure)

May be fatal if swallowed and
Aspiration Hazard enters airways (for a "Neroli" [2]

mixture)

Hazard Classification and Handling
GHS Classification

Based on available data, nerolic acid is classified with the following hazards:

Hazard Class Category Hazard Statement

H312: Harmful in contact with

Acute Toxicity, Dermal 4 ]

skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
— Single Exposure irritation

Source: Sigma-Aldrich Safety Data Sheet

Signal Word: Warning
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Hazard Pictograms:

laalt text

Personal Protective Equipment (PPE)

e Engineering Controls: Use in a well-ventilated area.
o Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.
o Skin Protection: Wear protective gloves and clothing to prevent skin contact.

o Respiratory Protection: If ventilation is inadequate, use a suitable respirator.

Handling and Storage

» Handling: Avoid contact with skin and eyes. Do not breathe mist, vapors, or spray. Wash
thoroughly after handling.

» Storage: Store in a cool, dry, well-ventilated place. Keep container tightly closed.

First Aid Measures

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention.

» Skin Contact: Immediately wash with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention.

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

 Ingestion: Do NOT induce vomiting. Clean mouth with water and drink afterwards plenty of
water. Get medical attention.

Experimental Protocols

Detailed experimental protocols for assessing the safety of chemicals like nerolic acid are
standardized to ensure reproducibility and reliability of data. The following sections describe the
methodologies for key irritation studies.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause irreversible (corrosion) or reversible

(irritation) damage to the skin.

Test Animals: Healthy young adult albino rabbits are typically used.
Preparation: The day before the test, the fur on the animal's back is clipped.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to
a small area (approximately 6 cm?) of the clipped skin and covered with a gauze patch and
semi-occlusive dressing.

Exposure: The exposure duration is typically 4 hours.

Observation: After exposure, the patch is removed, and the skin is washed. The skin is then
examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after
patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized scale.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause damage to the eye.

Test Animals: Healthy young adult albino rabbits are used.

Procedure: A single 0.1 mL dose of the liquid test substance (or 0.1 g of a solid) is instilled
into the conjunctival sac of one eye of the animal. The other eye remains untreated and
serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,
iris, and conjunctiva are evaluated for any lesions.

Scoring: The severity of ocular lesions is graded using a standardized scoring system.

Signaling Pathways and Mechanisms of Toxicity
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The specific signaling pathways and molecular mechanisms underlying the irritant effects of
nerolic acid have not been well-elucidated in the available literature. Research on other fatty
acids and irritants suggests that skin and respiratory irritation can involve the activation of
various inflammatory pathways, including the release of pro-inflammatory cytokines and the
activation of sensory nerves. However, without specific studies on nerolic acid, any discussion
of its mechanism of action would be speculative.

Visualizations

As specific signaling pathways for nerolic acid are not well-documented, a generalized
workflow for the safety assessment of a chemical is provided below. This logical diagram
illustrates the decision-making process for determining the toxicological profile of a substance.
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Caption: A generalized workflow for the safety assessment of a chemical substance.
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Transportation

Information regarding the specific UN number, transport hazard class, and packing group for
nerolic acid is not consistently available. It is recommended to consult the most current safety
data sheet from the supplier for detailed transportation regulations.

Conclusion

Nerolic acid presents moderate hazards, primarily related to skin, eye, and respiratory
irritation. While acute toxicity appears to be low based on data from related compounds, the
potential for harm upon contact or inhalation necessitates careful handling and the use of
appropriate personal protective equipment. The lack of comprehensive toxicological data for
pure nerolic acid, especially concerning chronic effects, toxicokinetics, and specific
mechanisms of toxicity, underscores the need for caution and further research. Adherence to
the safety precautions outlined in this guide is essential for minimizing risk in a research and
development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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